Cas no 383131-20-2 (1H-Azepine,2-[(2-fluorophenyl)methyl]hexahydro-)

• Product Name: 1H-Azepine,2-[(2-fluorophenyl)methyl]hexahydro-
• CAS No: 383131-20-2
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 298506
• PubChem ID: 3576611
• Update Time: 2025-04-19

1H-Azepine,2-[(2-fluorophenyl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-[(2-fluorophenyl)methyl]hexahydro-
• 2-[(2-fluorophenyl)methyl]azepane
• 2-[(2-FLUOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
• AC1MS094
• AG-F-35025
• CTK4H9700
• 383131-20-2
• DTXSID40393807
• SCHEMBL23477694
• 2-(2-Fluorobenzyl)azepane
• 4-Oxo-6-(trifluoromethyl)-1,4-dihydro-3-quinolinecarboxylicacid
• AKOS011835529

• Inchi： 1S/C13H18FN/c14-13-8-4-3-6-11(13)10-12-7-2-1-5-9-15-12/h3-4,6,8,12,15H,1-2,5,7,9-10H2
• InChI Key： QNMJPMZZUZRPCW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1CCCCCN1

Computed Properties

• Exact Mass: 207.14244
• Monoisotopic Mass: 207.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03